Cas no 81998-06-3 (Phosphonium, [(4'-methyl[2,2'-bipyridin]-4-yl)methyl]triphenyl-, bromide)

• Product name: Phosphonium, [(4'-methyl[2,2'-bipyridin]-4-yl)methyl]triphenyl-, bromide
• CAS No: 81998-06-3
• MF: C₃₀H₂₆BrN₂P
• MW: 525.418607234955
• CID: 701674
• PubChem ID: 71420579

Phosphonium, [(4'-methyl[2,2'-bipyridin]-4-yl)methyl]triphenyl-, bromide Chemical and Physical Properties

Names and Identifiers

• Phosphonium, [(4'-methyl[2,2'-bipyridin]-4-yl)methyl]triphenyl-, bromide
• [2-(4-methylpyridin-2-yl)pyridin-4-yl]methyl-triphenylphosphanium,bromide
• [(4'-Methyl[2,2'-bipyridin]-4-yl)methyl](triphenyl)phosphanium bromide
• DTXSID30839764
• 81998-06-3

• Inchi： InChI=1S/C30H26N2P.BrH/c1-24-17-19-31-29(21-24)30-22-25(18-20-32-30)23-33(26-11-5-2-6-12-26,27-13-7-3-8-14-27)28-15-9-4-10-16-28;/h2-22H,23H2,1H3;1H/q+1;/p-1
• InChI Key： UQVRXBXOOVANJJ-UHFFFAOYSA-M
• SMILES： CC1=CC(=NC=C1)C2=NC=CC(=C2)C[P+](C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5.[Br-]

Computed Properties

• Exact Mass: 524.10170g/mol
• Monoisotopic Mass: 524.10170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų